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Compound of Interest

Compound Name: WM-8014

Cat. No.: B611813 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential guidance on the proper disposal procedures for

WM-8014, a potent and selective KAT6A and KAT6B inhibitor.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of WM-8014 is the first step

toward safe handling and disposal. This data is crucial for assessing potential hazards and

determining the appropriate disposal route.

Property Value

Molecular Weight 384.42 g/mol

Formula C₂₀H₁₇FN₂O₃S

Appearance Solid powder[1]

Purity ≥98%

CAS Number 2055397-18-5

Solubility
Soluble to 20 mM in DMSO and to 10 mM in

ethanol.

Storage Store at -20°C.
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Safety and Handling Precautions
While one safety data sheet (SDS) indicates that WM-8014 is not classified as hazardous, it is

crucial to recognize that laboratory processes such as grinding or sawing can generate dust

that may present health hazards.[2] Therefore, adherence to standard laboratory safety

protocols is essential.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

Respiratory Protection: If there is a risk of dust or fume exposure, use a NIOSH/MSHA-

approved respirator.[2]

Protective Clothing: Wear appropriate protective clothing.[2]

Handling:

Avoid dry cutting, blasting, or any activity that generates dust.[2]

Store in a tightly closed container away from incompatible materials.[2]

Observe good industrial hygiene practices.[2]

WM-8014 Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the proper

disposal of WM-8014 waste. This workflow is designed to ensure that all waste is handled in a

manner that is safe for personnel and the environment.
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Waste Identification & Segregation

Waste Containment & Labeling

Storage & Disposal

Identify WM-8014 Waste
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'Hazardous Waste'
'WM-8014 Waste'

List of Contents & Concentrations
Date

Store Waste in a Designated, Secure, and Ventilated Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

WM-8014 Disposal Workflow

Detailed Disposal Procedures
1. Waste Identification and Segregation: Properly identify all materials contaminated with WM-
8014. This includes unused neat compound, solutions containing WM-8014, and any labware

(e.g., pipette tips, tubes, gloves) that has come into contact with the chemical. Segregate the

waste into the following categories:

Solid Waste: Unused compound, contaminated gloves, paper towels, and other solid
materials.
Liquid Waste: Solutions containing WM-8014. It is critical to segregate halogenated and non-
halogenated solvent waste streams, as their disposal methods differ.[3]
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Sharps: Contaminated needles, syringes, and broken glass should be placed in a
designated, puncture-resistant sharps container.[3]

2. Waste Containment and Labeling:

Use waste containers that are compatible with the chemical properties of WM-8014 and any
solvents used. The containers should be in good condition and have secure lids.
All waste containers must be clearly labeled as "Hazardous Waste." The label should also
include the full chemical name "WM-8014," the composition and concentration of the waste,
and the date of accumulation. Accurate labeling is crucial for safe handling and disposal by
waste management personnel.[3]

3. Storage:

Store waste containers in a designated, secure, and well-ventilated area, away from general
laboratory traffic.
Ensure that lids are tightly sealed to prevent spills or the release of vapors.

4. Disposal:

The disposal of chemical waste is regulated and must be handled by a certified hazardous
waste disposal service. Do not dispose of WM-8014 waste down the drain or in regular trash.
Follow your institution's specific procedures for arranging a hazardous waste pickup.

This document is intended for informational purposes only and should not be substituted for

your institution's specific safety and disposal protocols. Always consult your institution's

Environmental Health and Safety (EHS) department for detailed guidance on chemical waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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